Cas no 1196151-33-3 (5-(trifluoromethyl)-2-Pyrazineacetic acid)

• Product Name: 5-(trifluoromethyl)-2-Pyrazineacetic acid
• CAS No: 1196151-33-3
• MF: C₇H₅F₃N₂O₂
• MW: 206.122011899948
• CID: 2118705
• PubChem ID: 72212628
• Update Time: 2025-10-12

5-(trifluoromethyl)-2-Pyrazineacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(trifluoromethyl)-2-Pyrazineacetic acid
• 2-[5-(trifluoromethyl)pyrazin-2-yl]acetic acid
• EN300-5249493
• AB69894
• SCHEMBL18606287
• DB-061589
• 2-(5-(TRIFLUOROMETHYL)PYRAZIN-2-YL)ACETICACID
• FLRAWHNSRCJYSG-UHFFFAOYSA-N
• C91527
• 2-(5-(TRIFLUOROMETHYL)PYRAZIN-2-YL)ACETIC ACID
• 1196151-33-3
• DTXSID701269361

• Inchi： 1S/C7H5F3N2O2/c8-7(9,10)5-3-11-4(2-12-5)1-6(13)14/h2-3H,1H2,(H,13,14)
• InChI Key： FLRAWHNSRCJYSG-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=N1)CC(=O)O)(F)F

Computed Properties

• Exact Mass: 206.03031189Da
• Monoisotopic Mass: 206.03031189Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.1Ų

Additional information on 5-(trifluoromethyl)-2-Pyrazineacetic acid

5-(Trifluoromethyl)-2-Pyrazineacetic Acid: A Comprehensive Overview

5-(Trifluoromethyl)-2-Pyrazineacetic acid (CAS No. 1196151-33-3) is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrazine derivatives, which have been extensively studied for their unique chemical properties and biological activities. The structure of 5-(Trifluoromethyl)-2-Pyrazineacetic acid comprises a pyrazine ring substituted with a trifluoromethyl group at the 5-position and an acetic acid group at the 2-position, making it a versatile molecule for both research and development purposes.

The synthesis of 5-(Trifluoromethyl)-2-Pyrazineacetic acid involves advanced organic chemistry techniques, including multi-step reactions and precise control over reaction conditions to achieve high purity. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, reducing costs and improving yield. This has made the compound more accessible for use in various fields such as drug discovery, agrochemicals, and materials science.

One of the most promising applications of 5-(Trifluoromethyl)-2-Pyrazineacetic acid lies in its potential as a building block for drug development. The trifluoromethyl group is known for its lipophilic properties, which can enhance the bioavailability of drug candidates. Additionally, the pyrazine ring provides a rigid structure that can facilitate specific interactions with biological targets, making this compound a valuable tool in medicinal chemistry.

Recent studies have also explored the use of 5-(Trifluoromethyl)-2-Pyrazineacetic acid in agrochemicals, particularly as a precursor for herbicides and fungicides. The compound's ability to modulate enzyme activity and disrupt cellular processes makes it an attractive candidate for developing next-generation agricultural chemicals. Researchers have reported significant progress in designing analogs of this compound with improved efficacy and reduced environmental impact.

In the field of materials science, 5-(Trifluoromethyl)-2-Pyrazineacetic acid has shown potential as a component in advanced materials such as polymers and coatings. Its unique electronic properties and thermal stability make it suitable for applications requiring high performance under challenging conditions. Ongoing research is focused on optimizing its integration into polymer systems to enhance mechanical and chemical resistance.

The environmental impact of 5-(Trifluoromethyl)-2-Pyrazineacetic acid has also been a topic of interest among scientists. Studies have demonstrated that the compound exhibits low toxicity to non-target organisms, making it a safer alternative to traditional chemicals in certain applications. However, further research is needed to fully understand its long-term effects on ecosystems and ensure sustainable use.

In conclusion, 5-(Trifluoromethyl)-2-Pyrazineacetic acid (CAS No. 1196151-33-3) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key player in future innovations. As research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.